Cas no 58484-22-3 (2,3,4,6-Tetra-O-acetyl-b-D-galactopyranosylamine)

2,3,4,6-Tetra-O-acetyl-β-D-galactopyranosylamine is a chemically modified galactose derivative widely used in glycochemistry and carbohydrate synthesis. Its acetyl-protected hydroxyl groups enhance stability and facilitate selective glycosylation reactions, making it a valuable intermediate for oligosaccharide and glycoconjugate preparation. The β-configuration ensures stereochemical control in glycosidic bond formation, while the amine functionality allows further derivatization via amide or reductive amination pathways. This compound is particularly useful in the synthesis of glycosyl donors, glycopeptides, and glycomimetics, offering high reactivity and compatibility with standard protecting group strategies. Its well-defined structure and reliable performance make it a preferred choice for researchers in medicinal chemistry and glycobiology.
2,3,4,6-Tetra-O-acetyl-b-D-galactopyranosylamine structure
58484-22-3 structure
Product Name:2,3,4,6-Tetra-O-acetyl-b-D-galactopyranosylamine
CAS No:58484-22-3
MF:C13H19NO9
MW:333.291264772415
CID:858182
Update Time:2026-04-29

2,3,4,6-Tetra-O-acetyl-b-D-galactopyranosylamine Chemical and Physical Properties

Names and Identifiers

    • (2R,3S,4S,5R,6R)-2-(Acetoxymethyl)-6-aminotetrahydro-2H-pyran-3,4,5-triyl triacetate
    • 2,3,4,6-Tetra-O-acetyl-β-D-galactopyranosylamine
    • 2,3,4,6-Tetra-O-acet
    • 2,3,4,6-TETRA-O-ACETYL-B-D-GALACTOPYRANOSYLAMINE
    • 1-aminotetraacetoglucose
    • AK120826
    • KB-206520
    • SureCN5497115
    • 2,3,4,6-Tetra-O-acetyl-b-D-galactopyranosylamine
    • Inchi: InChI=1S/C14H21NO9/c1-6(16)20-5-10-11(21-7(2)17)12(22-8(3)18)13(14(15)24-10)23-9(4)19/h10-14H,5,15H2,1-4H3/t10-,11+,12+,13-,14-/m1/s1
    • InChI Key: LMVYBLMOENOGGK-MBJXGIAVSA-N
    • SMILES: CC(=O)OC[C@@H]1[C@@H]([C@@H]([C@H]([C@H](N)O1)OC(=O)C)OC(=O)C)OC(=O)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 9

Experimental Properties

  • Density: 1.30
  • Melting Point: 120-122 ºC

2,3,4,6-Tetra-O-acetyl-b-D-galactopyranosylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A119001914-1g
(2R,3S,4S,5R,6R)-2-(Acetoxymethyl)-6-aminotetrahydro-2H-pyran-3,4,5-triyl triacetate
58484-22-3 95%
1g
$690.80 2023-09-01
Chemenu
CM182127-1g
(2R,3S,4S,5R,6R)-2-(Acetoxymethyl)-6-aminotetrahydro-2H-pyran-3,4,5-triyl triacetate
58484-22-3 95%
1g
$729 2021-06-15
TRC
T279550-100mg
2,3,4,6-Tetra-O-acetyl-b-D-galactopyranosylamine
58484-22-3
100mg
$ 193.00 2023-09-06
TRC
T279550-250mg
2,3,4,6-Tetra-O-acetyl-b-D-galactopyranosylamine
58484-22-3
250mg
$ 339.00 2023-09-06
TRC
T279550-2.5g
2,3,4,6-Tetra-O-acetyl-b-D-galactopyranosylamine
58484-22-3
2.5g
$ 2773.00 2023-09-06
Chemenu
CM182127-1g
(2R,3S,4S,5R,6R)-2-(Acetoxymethyl)-6-aminotetrahydro-2H-pyran-3,4,5-triyl triacetate
58484-22-3 95%
1g
$*** 2023-05-30
A2B Chem LLC
AG71688-100mg
2,3,4,6-TETRA-O-ACETYL-BETA-D-GALACTOPYRANOSYLAMINE
58484-22-3
100mg
$309.00 2024-04-19
A2B Chem LLC
AG71688-250mg
2,3,4,6-TETRA-O-ACETYL-BETA-D-GALACTOPYRANOSYLAMINE
58484-22-3
250mg
$450.00 2024-04-19
A2B Chem LLC
AG71688-2.5g
2,3,4,6-TETRA-O-ACETYL-BETA-D-GALACTOPYRANOSYLAMINE
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$2814.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1738591-1g
(2r,3s,4s,5r,6r)-2-(Acetoxymethyl)-6-aminotetrahydro-2h-pyran-3,4,5-triyl triacetate
58484-22-3 98%
1g
¥4305.00 2024-05-07
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